Cas no 1602426-65-2 (3-Oxo-3-(oxolan-3-yl)propanal)

• Product Name: 3-Oxo-3-(oxolan-3-yl)propanal
• CAS No: 1602426-65-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5694074
• PubChem ID: 116176241
• Update Time: 2023-10-14

3-Oxo-3-(oxolan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-(oxolan-3-yl)propanal
• EN300-1125433
• 1602426-65-2
• 3-Furanpropanal, tetrahydro-β-oxo-

• Inchi： 1S/C7H10O3/c8-3-1-7(9)6-2-4-10-5-6/h3,6H,1-2,4-5H2
• InChI Key： JUHAVEUQCLYTQT-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC=O)=O)C1

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 238.4±35.0 °C(Predicted)
• pka: 5.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes